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Compound of Interest

Compound Name: Amastatin HCl

Cat. No.: B15285735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amastatin hydrochloride is a competitive, slow, tight-binding inhibitor of several

aminopeptidases, including Aminopeptidase A (APA) and Aminopeptidase N (APN).[1] As a

valuable tool in biochemical and pharmacological research, particularly in studies involving the

renin-angiotensin system and cancer, a thorough understanding of its safety and handling is

paramount. This guide provides an in-depth overview of the safety precautions, handling

procedures, and toxicological profile of Amastatin HCl, compiled from available safety data

sheets and general laboratory safety guidelines.

Hazard Identification and Classification
The classification of Amastatin HCl presents some inconsistencies across different safety data

sheets (SDS). While some sources classify it as not a hazardous substance under the Globally

Harmonized System (GHS), others consider it a hazardous substance.[2][3] This discrepancy

underscores the importance of treating the compound with a high degree of caution. One SDS

notes that accidental ingestion may be damaging to the health of the individual.[3]

Summary of Hazard Information:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15285735?utm_src=pdf-interest
https://www.pnas.org/doi/10.1073/pnas.1210123109
https://www.benchchem.com/product/b15285735?utm_src=pdf-body
https://www.benchchem.com/product/b15285735?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glutamyl_aminopeptidase
https://pubmed.ncbi.nlm.nih.gov/10373632/
https://pubmed.ncbi.nlm.nih.gov/10373632/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Classification Notes

Acute Oral Toxicity
Not Classified / Potentially

Harmful

Conflicting data exists.

Prudence dictates handling as

if potentially harmful if

swallowed.[3][4]

Skin Corrosion/Irritation
Not Classified / May cause

skin irritation

Generally considered not to be

a skin irritant, though some

sources suggest it may cause

irritation.[2][4]

Eye Damage/Irritation
Not Classified / May cause eye

irritation

May cause eye irritation upon

direct contact.[4]

Carcinogenicity

No data available / Limited

evidence of a carcinogenic

effect

No definitive classification by

IARC, NTP, or OSHA. One

source suggests limited

evidence.[2][3]

Reproductive Toxicity No data available
Not classified as a

reproductive toxin.[2]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Amastatin HCl is essential for

its safe handling and storage.
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Property Value

Chemical Formula C21H38N4O8 • HCl

Molecular Weight 511.0 g/mol [2]

Appearance White to off-white crystalline powder[4]

Solubility Soluble in DMSO and acetic acid.[4]

Melting Point 202-205°C[4]

Stability
Stable under recommended storage conditions.

[4]

Incompatibilities Strong oxidizing agents.[4]

Experimental Protocols for Safety Assessment
While specific toxicological studies for Amastatin HCl are not widely published, the following

are detailed summaries of standard methodologies that would be employed to assess the

safety of a similar chemical substance.

Acute Oral Toxicity (Representative Protocol - OECD
423)
This method is designed to estimate the acute oral toxicity of a substance.

Animal Model: Typically, rodents (e.g., rats) are used.

Dosage: A stepwise procedure is used where a small group of animals (e.g., 3) is dosed at a

defined level.

Administration: The substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The LD50 (the dose lethal to 50% of the test population) is determined based on

the observed mortality.
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Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Animal Model: Albino rabbits are the preferred model.

Application: A small amount of the test substance (0.5 g for a solid) is applied to a shaved

patch of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the scores.

Acute Eye Irritation/Corrosion (OECD 405)
This protocol assesses the potential for a substance to cause eye irritation or damage.

Animal Model: Albino rabbits are typically used.

Application: A small amount of the substance (0.1 mL for a liquid or not more than 100 mg for

a solid) is instilled into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: The severity of the lesions is scored to determine the irritation potential.

Signaling Pathways Affected by Amastatin HCl
Amastatin HCl exerts its biological effects by inhibiting specific aminopeptidases. A key

pathway affected is the Renin-Angiotensin System (RAS), which is crucial for blood pressure

regulation. Aminopeptidase A (APA), a target of Amastatin, plays a significant role in this

system.
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Caption: Role of Aminopeptidase A in the Renin-Angiotensin System.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] For

long-term storage, -20°C is recommended.

Handling: Avoid contact with skin, eyes, and clothing.[3] Avoid the formation of dust and

aerosols.[4] Use in a well-ventilated area, preferably in a chemical fume hood.[3] Wash

hands thoroughly after handling.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when working with Amastatin HCl.
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Handling Amastatin HCl

Wear a clean, buttoned
lab coat

Wear nitrile gloves
(double-gloving recommended)

Wear safety glasses
with side shields or goggles

If dust generation is likely,
use a NIOSH-approved respirator

(e.g., N95)

Proceed with
experimental work

Remove and decontaminate
PPE before leaving the work area

 

Powder Spill Occurs

Alert personnel in the
immediate area

Don appropriate PPE
(respirator, gloves, eye protection,

lab coat)

Cover the spill with a
damp paper towel or use a spill

kit to prevent dust dispersal

Carefully sweep up the material
and place it in a sealed container

for disposal

Clean the spill area with
soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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